3-Amino-5-(5-bromo-2-iodophenyl)pyrazole Hydrochloride

• Molecular Formula: C9H8BrClIN3
• Molecular Weight: 400.44 g/mol
• IUPAC Name: 5-(5-bromo-2-iodophenyl)-1H-pyrazol-3-amine;hydrochloride
• InChI: InChI=1S/C9H7BrIN3.ClH/c10-5-1-2-7(11)6(3-5)8-4-9(12)14-13-8;/h1-4H,(H3,12,13,14);1H
• InChI Key: KVSJMINJKJIDJZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)C2=CC(=NN2)N)I.Cl

Description

The compound identified as MFCD32876593 is a chemical entity with unique properties and applications. It is important to understand its structure, synthesis, reactions, and applications to fully appreciate its significance in various fields.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of MFCD32876593 involves specific reaction conditions and reagents. The preparation method is designed to ensure high yield and purity. The synthetic route typically includes steps such as the formation of intermediate compounds, followed by specific reactions to achieve the final product. The reaction conditions, such as temperature, pressure, and solvent choice, are optimized to facilitate the desired chemical transformations.

Industrial Production Methods: In an industrial setting, the production of MFCD32876593 is scaled up to meet demand. The industrial methods focus on efficiency, cost-effectiveness, and sustainability. Large-scale reactors and continuous flow processes are often employed to produce the compound in bulk. The industrial production methods also include purification steps to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions: MFCD32876593 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties.

Common Reagents and Conditions: The common reagents used in the reactions of MFCD32876593 include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, solvent, and catalyst, are carefully controlled to achieve the desired outcome.

Major Products Formed: The major products formed from the reactions of MFCD32876593 depend on the specific reaction conditions and reagents used. These products can include derivatives with modified functional groups, which can further enhance the compound’s properties and applications.

Scientific Research Applications

MFCD32876593 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it plays a role in studying biochemical pathways and interactions. In medicine, MFCD32876593 is investigated for its potential therapeutic effects and mechanisms of action. In industry, it is utilized in the production of specialized materials and chemicals.

Mechanism of Action

The mechanism of action of MFCD32876593 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets, leading to changes in cellular processes and functions. The detailed understanding of its mechanism of action is crucial for developing new applications and improving existing ones.

Comparison with Similar Compounds

Similar Compounds: MFCD32876593 can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with analogous structures or functional groups.

Highlighting Uniqueness: The uniqueness of MFCD32876593 lies in its specific chemical structure and properties, which differentiate it from other compounds. These unique features contribute to its distinct applications and advantages in various fields.

Conclusion

MFCD32876593 is a compound with significant importance in scientific research and industrial applications